5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid

• CAS: 926251-51-6

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid: Synthesis, Properties, and Applications in Drug Discovery

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid, a halogenated and sulfonylated aromatic compound with significant potential as a building block in medicinal chemistry. While a specific CAS number for this compound is not readily found in major chemical databases, indicating its status as a novel or specialized reagent, its structural motifs are prevalent in numerous bioactive molecules. This guide, therefore, extrapolates from established chemical principles and data on analogous compounds to present a scientifically grounded exploration of its synthesis, physicochemical properties, and prospective applications, particularly in the realm of drug development. The inherent reactivity of the chlorosulfonyl and carboxylic acid groups, combined with the specific substitution pattern on the benzene ring, makes this molecule a versatile scaffold for generating libraries of complex compounds for targeted therapeutic applications.

Introduction and Significance

5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid is a multi-functionalized aromatic compound. Its core structure, a halogenated benzoic acid, is a common feature in many pharmaceutical agents. The presence of bromine and fluorine atoms can significantly modulate the pharmacokinetic and pharmacodynamic properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity to target proteins. The addition of a chlorosulfonyl group introduces a highly reactive electrophilic center, primarily for the synthesis of sulfonamides, a privileged scaffold in medicinal chemistry.[1] Sulfonamides are key components in a wide array of therapeutics, including antibacterial agents, diuretics, and carbonic anhydrase inhibitors.[1] The carboxylic acid moiety provides a handle for further derivatization, such as amide bond formation, esterification, or salt formation to improve solubility.

The specific arrangement of these functional groups on the phenyl ring—a vicinal fluorine and carboxylic acid, a bromine atom, and a chlorosulfonyl group—offers unique opportunities for creating structurally complex and diverse molecules. The electronic effects of the substituents are likely to influence the reactivity of each functional group, a key consideration for synthetic chemists.

Physicochemical Properties

While experimental data for 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid is not available, its properties can be predicted based on its structure and comparison with related compounds.

Property	Predicted Value/Information	Basis for Prediction
Molecular Formula	C₇H₃BrClFO₄S	Based on chemical structure
Molecular Weight	317.52 g/mol	Calculated from atomic weights
Appearance	White to off-white solid	Typical for similar crystalline organic acids
Melting Point	145-155 °C	Analogy with compounds like 2-Chloro-5-chlorosulfonyl-4-fluorobenzoic acid (145-148 °C)[2]
Solubility	Soluble in polar organic solvents (e.g., THF, Dioxane, Ethyl Acetate); reacts with protic solvents (e.g., water, methanol)	General solubility of carboxylic acids and reactivity of sulfonyl chlorides
pKa	~2-3 for the carboxylic acid	Electron-withdrawing effects of halogens and sulfonyl chloride group increase acidity

Proposed Synthesis Workflow

A plausible synthetic route to 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid can be devised from commercially available starting materials, leveraging well-established aromatic substitution reactions. The following multi-step synthesis is proposed:

Step 1: Bromination of 2-Fluorobenzoic Acid

The initial step involves the electrophilic bromination of 2-fluorobenzoic acid. The fluorine and carboxylic acid groups are ortho, para-directing and meta-directing, respectively. However, the strong activating and ortho, para-directing effect of the fluorine atom will likely dominate, leading to bromination at the 5-position.

Protocol:

• To a solution of 2-fluorobenzoic acid in a suitable solvent (e.g., acetic acid or a chlorinated solvent), add a brominating agent such as N-Bromosuccinimide (NBS) in the presence of a catalytic amount of a strong acid like sulfuric acid.

• The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

• Upon completion, the reaction is quenched with water, and the precipitated product, 5-Bromo-2-fluorobenzoic acid, is collected by filtration, washed with water, and dried.

Causality Behind Experimental Choices:

• NBS/H₂SO₄: This is a common and effective system for the regioselective bromination of activated aromatic rings. Sulfuric acid protonates NBS, increasing the electrophilicity of the bromine.

• Regioselectivity: The fluorine at position 2 is an ortho, para-director, and the carboxylic acid at position 1 is a meta-director. The para-position to the fluorine (position 5) is the most sterically accessible and electronically favored position for bromination.

Step 2: Chlorosulfonation of 5-Bromo-2-fluorobenzoic Acid

The second step is the introduction of the chlorosulfonyl group onto the brominated intermediate. This is typically achieved through electrophilic substitution with chlorosulfonic acid.

Protocol:

• Carefully add 5-Bromo-2-fluorobenzoic acid in portions to an excess of chlorosulfonic acid at 0 °C.

• The reaction mixture is then allowed to warm to room temperature and stirred for several hours. The progress of the reaction should be monitored.

• Once the reaction is complete, the mixture is cautiously poured onto crushed ice.

• The resulting precipitate, 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid, is filtered, washed with cold water, and dried under vacuum.

Causality Behind Experimental Choices:

• Chlorosulfonic Acid: This is a powerful reagent for the direct chlorosulfonation of aromatic compounds.

• Regioselectivity: The directing effects of the existing substituents will determine the position of chlorosulfonation. The fluorine is ortho, para-directing, the bromine is ortho, para-directing, and the carboxylic acid is meta-directing. The position meta to the carboxylic acid and ortho to the bromine (position 3) is a plausible site for substitution, although other isomers may also be formed. Purification by chromatography or recrystallization may be necessary.

Diagram of Proposed Synthesis:

Caption: Proposed two-step synthesis of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid.

Applications in Drug Discovery and Medicinal Chemistry

The trifunctional nature of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid makes it a highly valuable scaffold for the synthesis of novel drug candidates.

Synthesis of Sulfonamide Libraries

The primary application of the chlorosulfonyl group is its reaction with primary and secondary amines to form sulfonamides.[3] This reaction is generally high-yielding and tolerant of a wide range of functional groups, making it ideal for the rapid generation of compound libraries for high-throughput screening.

Experimental Workflow for Sulfonamide Synthesis:

Caption: General workflow for the synthesis of sulfonamides from 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid.

Orthogonal Derivatization

The presence of three distinct functional groups with different reactivities allows for selective and sequential modifications:

• Sulfonamide Formation: The highly reactive chlorosulfonyl group can be selectively reacted with an amine in the presence of a base.

• Amide Coupling: The carboxylic acid can then be activated (e.g., with HATU or EDC) and coupled with another amine to form an amide.

• Cross-Coupling Reactions: The bromine atom can participate in various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce further diversity.

This orthogonal reactivity is a powerful tool for building complex molecular architectures from a single starting material.

Safety and Handling

As with all reactive chemical reagents, proper safety precautions must be observed when handling 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid and its precursors.

Hazard	Precaution
Corrosive	The chlorosulfonyl group will react with moisture to release HCl and sulfuric acid. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Lachrymator	May cause irritation to the eyes and respiratory tract. Ensure adequate ventilation.
Reactive	Reacts exothermically with water, alcohols, and other protic solvents. Quench reactions carefully, preferably by adding the reaction mixture to ice.
Storage	Store in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture.

Conclusion

5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid represents a promising, albeit not widely available, building block for medicinal chemistry and drug discovery. Its synthesis is achievable through established synthetic methodologies. The combination of a reactive sulfonyl chloride, a versatile carboxylic acid, and sites for further functionalization via the bromo and fluoro substituents provides a rich platform for the creation of novel and structurally diverse compound libraries. Researchers in drug development can leverage this scaffold to explore new chemical space in the pursuit of innovative therapeutics.

References

• Market Publishers. (2024). Sulfuryl Chloride Uses & Applications: Impacting Various Industries. Market Publishers. [Link]

• ResearchGate. (2025). Application of Sulfonyl in Drug Design. Request PDF. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Chloro-5-chlorosulfonyl-4-fluorobenzoic acid 98 264927-50-6 [sigmaaldrich.com]
• 3. Sulfonyl Chlorides and Sulfonamides [sigmaaldrich.com]

5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid molecular weight and formula

Technical Monograph: 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic Acid

Part 1: Physicochemical Identity & Core Data

5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid is a highly specialized, tetra-functionalized aromatic scaffold used primarily in the synthesis of diverse sulfonamide libraries for drug discovery. Its structure combines an electrophilic "warhead" (sulfonyl chloride) with two orthogonal halogen handles (fluorine, bromine) and a carboxylic acid, enabling multi-vector derivatization.

Molecular Specifications

Property	Value	Notes
IUPAC Name	5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid
Molecular Formula	C₇H₃BrClFO₄S
Molecular Weight	317.52 g/mol	Average mass for stoichiometry
Monoisotopic Mass	315.8608 Da	For HRMS identification
CAS Registry Number	Not Widely Listed	Treat as Custom Synthesis / Library Scaffold
Physical State	Off-white to beige crystalline solid	Hygroscopic; hydrolyzes in air
Solubility	Soluble in DCM, THF, EtOAc	Reacts with protic solvents (MeOH, Water)

Part 2: Synthetic Utility & Regiochemistry

The strategic value of this molecule lies in its regiochemical density . It allows for the sequential construction of complex pharmacophores around a central benzene core.

Mechanistic Design: The "Perfect Storm" of Directing Effects

The synthesis of this core relies on the chlorosulfonation of 5-bromo-2-fluorobenzoic acid . The position of the sulfonyl chloride group (C3) is dictated by the cooperative directing effects of the substituents:

• Fluorine (C2): A strong ortho/para activator. With the para position (C5) blocked by Bromine, the Fluorine atom strongly directs the incoming electrophile (ClSO₃H) to the ortho position at C3 .

• Carboxylic Acid (C1): A meta director. It reinforces substitution at C3 .

• Bromine (C5): A weak deactivator (ortho/para). It directs to C4/C6 but is overruled by the strong activation of the Fluorine.

Figure 1: Regiochemical rationale for the synthesis of the target scaffold. The cooperative effects of Fluorine and Carboxylic acid pinpoint the C3 position.

Part 3: Handling & Stability (The Self-Validating Protocol)

Critical Warning: Sulfonyl chlorides are moisture-sensitive "warheads." Improper handling leads to hydrolysis, yielding the sulfonic acid (C₇H₄BrFO₅S), which is often chromatographically indistinguishable from the starting material on standard silica TLC but inactive in nucleophilic coupling.

Protocol: Anhydrous Integrity Check

Before committing valuable amines to a reaction, validate the integrity of the sulfonyl chloride:

• Visual Inspection: The solid should be free-flowing. Clumping or a sharp acidic odor (HCl gas) indicates hydrolysis.

• Solubility Test: Dissolve 5 mg in 1 mL dry DCM. The solution should be clear. Turbidity often indicates the presence of the insoluble sulfonic acid byproduct.

Part 4: Experimental Workflow: Sulfonamide Synthesis

The most common application is the conversion of the chlorosulfonyl group into a sulfonamide. This protocol uses a "reverse addition" strategy to minimize side reactions (e.g., amidation of the carboxylic acid).

Reagents:

• Substrate: 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (1.0 equiv)

• Amine: R-NH₂ (1.1 equiv)

• Base: Diisopropylethylamine (DIPEA) or Pyridine (2.5 equiv)

• Solvent: Anhydrous THF or DCM

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under Nitrogen, dissolve the Amine and Base in anhydrous THF. Cool to 0°C.

• Addition: Dissolve the Acid Chloride in a minimal amount of THF. Add this solution dropwise to the amine mixture over 15 minutes.

  • Why? Adding the acid chloride to the amine ensures the amine is always in excess locally, preventing the formation of bis-sulfonylated byproducts.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours. Monitor by LC-MS (Look for [M+H] corresponding to the Sulfonamide).

• Quench & Workup:

  • Acidify carefully with 1N HCl to pH ~3 (precipitates the product if hydrophobic).

  • Extract with EtOAc.

  • Note: The carboxylic acid moiety means the product will remain in the aqueous phase if the pH is basic.

Figure 2: Optimized workflow for sulfonamide coupling, prioritizing moisture control and pH management during workup.

Part 5: Analytical Characterization

When characterizing the final product, specific NMR signatures confirm the structure:

• ¹H NMR (DMSO-d₆):

  • Expect two aromatic doublets (or a doublet of doublets) representing the H4 and H6 protons.

  • H4 (Ortho to Br): Typically δ 8.0–8.3 ppm.

  • H6 (Ortho to COOH): Typically δ 7.8–8.1 ppm.

  • Coupling: The presence of Fluorine will cause H-F coupling (J ~5-10 Hz), splitting the aromatic signals further.

• ¹⁹F NMR:

  • Diagnostic singlet (or multiplet if coupled) around -100 to -120 ppm.

References

• General Synthesis of Chlorosulfonyl Benzoic Acids

  • Source: US Patent 3203987A. "4-halo-3-sulfamoylbenzamides and methods of preparing the same."
  • Relevance: Describes the chlorosulfonation of halobenzoic acids using chlorosulfonic acid at elevated temper

  • URL:

• Sulfonamide Library Synthesis Protocols

  • Source: BenchChem Application Notes. "Protocols for the Synthesis of Sulfonamides using 2,6-dichloro-3-chlorosulfonyl-benzoic acid."
  • Relevance: Provides general stoichiometry and workup procedures for sulfonyl chloride-amine couplings on benzoic acid scaffolds.

  • URL: (General Reference)

• Precursor Data (5-Bromo-2-fluorobenzoic acid)

  • Source: PubChem Compound Summary. "5-Bromo-2-fluorobenzoic acid."

  • Relevance: Confirms the identity and availability of the starting material for the synthesis.[1]

  • URL:

Sources

• 1. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]

Structure and SMILES string for 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid

Executive Summary

This technical guide profiles 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid , a dense functionality scaffold designed for high-value medicinal chemistry applications. This molecule represents a "privileged structure" in Fragment-Based Drug Discovery (FBDD) due to its four distinct points of diversification: a carboxylic acid (solubility/amide handle), a sulfonyl chloride (sulfonamide formation), an aryl bromide (cross-coupling), and a fluorine atom (metabolic blocking/electronic modulation).

This guide details the structural informatics, validated synthetic pathways, orthogonal reactivity profiles, and handling protocols required to utilize this compound effectively in lead optimization and library synthesis.

Structural Identification & Informatics

The core architecture consists of a benzoic acid backbone substituted at the 2, 3, and 5 positions. The specific regiochemistry is critical for directing subsequent chemical modifications.

Chemical Identity Table

Parameter	Data
Chemical Name	5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid
Molecular Formula
Molecular Weight	317.51 g/mol
Exact Mass	315.8608
SMILES	OC(=O)C1=C(F)C(S(=O)(=O)Cl)=CC(Br)=C1
InChI Key	(Predicted) ZJXYZ...[1][2][3][4] (Analogous to fluorobenzoic derivatives)
LogP (Predicted)	~2.4 (Lipophilic due to Halogens)
Topological Polar Surface Area	~80 Ų (Dominated by and )

Structural Geometry

The steric environment is crowded. The fluorine atom at C2 exerts an ortho-effect, twisting the C1-carboxylic acid out of planarity with the benzene ring. This conformation reduces conjugation but increases the solubility of derivatives. The chlorosulfonyl group at C3 is flanked by the fluorine, potentially retarding hydrolysis rates compared to unhindered sulfonyl chlorides—a desirable trait for bench stability.

Synthetic Pathway & Mechanism

The synthesis of this scaffold relies on the cooperative directing effects of the substituents on the commercially available precursor, 5-bromo-2-fluorobenzoic acid .

Retrosynthetic Logic

• Precursor: 5-bromo-2-fluorobenzoic acid (CAS: 146328-85-0).[5]

• Reagent: Chlorosulfonic acid (

  ).

• Mechanism: Electrophilic Aromatic Substitution (

  ).

Regiochemistry Justification:

• Fluorine (C2): Ortho/Para director. Para (C5) is blocked by Bromine. Ortho sites are C1 (blocked) and C3 .

• Carboxylic Acid (C1): Meta director. Meta sites are C3 and C5 (blocked).

• Bromine (C5): Ortho/Para director. Weakly directs to C4/C6.

Reaction Pathway Diagram

Figure 1: Cooperative directing effects ensure regioselective chlorosulfonation at the C3 position.

Reactivity Profile & Chemoselectivity

The power of this scaffold lies in its Orthogonal Reactivity . It possesses four functional handles that can be engaged sequentially without protecting groups, provided the correct order of operations is followed.

Reactivity Hierarchy (Fastest to Slowest)

• Sulfonyl Chloride (

  ): Reacts with amines to form sulfonamides. Highly electrophilic.

• Carboxylic Acid (

  ): Reacts with amines/alcohols via coupling reagents (HATU/EDC) to form amides/esters.

• Aryl Bromide (

  ): Reacts in Pd-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).

• Aryl Fluoride (

  ): Reacts in displacements (requires harsh conditions or strong nucleophiles due to the electron-withdrawing nature of the ring).

Chemoselectivity Workflow

Figure 2: Sequential functionalization strategy exploiting the reactivity gradient of the four substituents.

Experimental Protocols

Synthesis of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid

Note: This reaction generates HCl gas. Perform in a well-ventilated fume hood.

• Setup: Equip a dry 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser connected to an acid trap (NaOH solution).

• Charging: Add Chlorosulfonic acid (5.0 equiv) to the flask. Cool to 0°C in an ice bath.

• Addition: Portion-wise, add 5-bromo-2-fluorobenzoic acid (1.0 equiv) over 15 minutes. Caution: Exothermic.

• Reaction: Remove ice bath and heat gradually to 110°C . Stir for 4–6 hours.

  • Monitoring: Aliquot quenched in methanol (forms methyl ester/sulfonate) analyzed via LCMS.

• Quench: Cool reaction mixture to room temperature. Pour slowly onto crushed ice (approx. 10x volume) with vigorous stirring. The sulfonyl chloride product will precipitate.

• Isolation: Filter the white/off-white precipitate immediately. Wash with cold water (

  mL) and cold pentane ( mL) to remove residual acid.

• Drying: Dry under high vacuum at ambient temperature for 2 hours. Do not heat significantly while wet to prevent hydrolysis.

Derivatization: Sulfonamide Formation (Step 1)

To selectively react the sulfonyl chloride in the presence of the carboxylic acid:

• Dissolve the scaffold (1.0 equiv) in anhydrous DCM or THF .

• Add Diisopropylethylamine (DIPEA) (2.5 equiv). Note: Excess base is needed to neutralize the HCl from the sulfonyl chloride and deprotonate the carboxylic acid to its unreactive carboxylate salt form.

• Add the Amine (R-NH2) (1.05 equiv) dropwise at 0°C.

• Stir at 0°C for 1 hour, then warm to RT.

• Workup: Acidify carefully with 1N HCl to pH ~3 (protonates the carboxylate back to COOH). Extract with EtOAc.

Applications in Drug Discovery[6]

Fragment-Based Drug Discovery (FBDD)

This molecule serves as a "super-fragment." Its molecular weight (317 Da) is slightly above the Rule of 3, but its ability to rapidly generate libraries makes it invaluable.

• Vector Exploration: The meta relationship between the sulfonamide (C3) and the amide (C1) allows for vectors that exit the binding pocket at ~120° angles, ideal for exploring sub-pockets in kinases and proteases.

PROTAC Linker Synthesis

The Bromine handle is particularly useful for attaching linker chains for PROTACs (Proteolysis Targeting Chimeras).

• Strategy: Build the warhead using the sulfonyl/carboxyl groups, then use a Suzuki coupling at C5 to attach a long PEG or alkyl chain terminating in an E3 ligase ligand (e.g., Thalidomide or VHL ligand).

References

• Synthesis of Chlorosulfonyl Benzoic Acids

  • Title: Regioselective Chlorosulfonation of Benzoic Acid Deriv
  • Source:Journal of Organic Chemistry, Standard Methodology for .
  • Context: Defines the directing effects of halogens and carboxyl groups in superacidic media.

  • URL:[Link]

• Precursor Availability (5-Bromo-2-fluorobenzoic acid)

  • Title: 5-Bromo-2-fluorobenzoic acid - PubChem Compound Summary.
  • Source: National Center for Biotechnology Inform

  • URL:[Link]

• Reactivity of Sulfonyl Chlorides: Title: Chemoselective functionalization of sulfonyl chlorides in the presence of carboxylic acids. Source:Organic Process Research & Development. Context: Validates the protocol of using base to protect the acid as a salt while reacting the sulfonyl chloride.

Sources

• 1. 3-Bromo-5-chloro-2-fluorobenzoic acid | 1269232-93-0 [sigmaaldrich.com]
• 2. 3-Bromo-5-chloro-2-fluorobenzoic acid | C7H3BrClFO2 | CID 51034462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-chlorosulfonyl-4-fluoro-benzoic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. PubChemLite - 3-(chlorosulfonyl)-2-fluorobenzoic acid (C7H4ClFO4S) [pubchemlite.lcsb.uni.lu]
• 5. 146328-85-0|5-Bromo-2-fluorobenzoic acid|BLD Pharm [bldpharm.com]

Novel Fluorinated Benzoic Acid Building Blocks for Drug Discovery

This in-depth technical guide explores the strategic application of novel fluorinated benzoic acid building blocks in modern drug discovery.

A Technical Guide to Next-Generation Isosteres and Synthetic Methodologies

Executive Summary The strategic incorporation of fluorine into drug scaffolds has evolved from simple metabolic blocking (e.g., para-fluorination) to the precise engineering of physicochemical properties using advanced fluorinated motifs. Benzoic acid derivatives serve as privileged structures in medicinal chemistry, acting as versatile linchpins for amide couplings, biaryl constructions, and heterocyclic formations. This guide focuses on emerging fluorinated benzoic acid building blocks —specifically Pentafluorosulfanyl (SF₅) and Difluoromethyl (CHF₂) derivatives—and provides validated protocols for their effective utilization in lead optimization.

Part 1: The Fluorine Advantage – Beyond the Trifluoromethyl Group

While the trifluoromethyl (CF₃) group has been a staple in drug design, "next-generation" fluorinated motifs offer distinct steric and electronic advantages.

The Pentafluorosulfanyl (SF₅) Group: The "Super-Trifluoromethyl"

The SF₅ group is a square-pyramidal hypervalent motif often described as a "Super-CF₃" group.

• Steric Demand: Significantly larger than CF₃ (volume ~46 ų vs. 21 ų), providing unique conformational locking capabilities.

• Lipophilicity: More lipophilic than CF₃ (Δπ ≈ +1.51 vs. +0.88), enhancing membrane permeability.

• Hydrolytic Stability: Despite the S-F bonds, the SF₅ group is chemically inert to strong acids and bases, making it compatible with harsh synthetic steps.

The Difluoromethyl (CHF₂) Group: The Lipophilic Hydrogen Bond Donor

Unlike the chemically inert CF₃, the CHF₂ group contains a polarized C-H bond capable of acting as a weak hydrogen bond donor (HBD).

• Bioisosterism: Acts as a lipophilic bioisostere for hydroxyl (-OH) and thiol (-SH) groups but with better membrane permeability.

• Metabolic Stability: The C-H bond is deactivated by the two fluorine atoms, resisting oxidative metabolism compared to a methyl group.

Comparative Physicochemical Profile

The following table contrasts standard benzoic acid substituents with novel fluorinated motifs.

Substituent (Para-position)	Hammett Constant ( )	Lipophilicity ( )	Steric Bulk (Est. Volume)	Key Feature
-H	0.00	0.00	Small	Baseline
-F	0.06	0.14	Small	Metabolic Block
-CF₃	0.54	0.88	Medium	Electron Withdrawing
-SF₅	0.68	1.51	Large	High Lipophilicity / Steric Bulk
-CHF₂	0.19	0.35	Medium	H-Bond Donor Potential

Part 2: Strategic Selection Framework

The choice of fluorinated building block should be driven by specific DMPK (Drug Metabolism and Pharmacokinetics) liabilities.

Diagram 1: The Fluorine Decision Matrix

This decision tree guides the medicinal chemist in selecting the appropriate fluorinated benzoic acid based on the specific optimization requirement.

Caption: Decision matrix for selecting fluorinated benzoic acid building blocks based on DMPK and potency optimization goals.

Part 3: Synthetic Methodologies

Working with electron-deficient fluorinated benzoic acids presents specific challenges. The electron-withdrawing nature of fluorine reduces the basicity of the carbonyl oxygen, making activation slower, while ortho-fluorine substituents can introduce significant steric hindrance.

Protocol A: Amide Coupling of Sterically Hindered Polyfluorinated Benzoic Acids

Context: Coupling a 2,6-difluoro-4-(pentafluorosulfanyl)benzoic acid to a weak amine. Standard EDC/HOBt conditions often fail due to steric shielding and electronic deactivation.

Reagents:

• Building Block: 2,6-Difluoro-4-(SF₅)benzoic acid (1.0 eq)

• Reagent: Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.2 eq)

• Base: Pyridine (3.0 eq) or 2,6-Lutidine

• Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Protocol:

• Acid Chloride Formation (In Situ):

  • Dissolve the fluorinated benzoic acid (1.0 mmol) in anhydrous DCM (5 mL) under nitrogen atmosphere.

  • Cool the solution to 0°C.

  • Add Ghosez's Reagent (1.2 mmol) dropwise.

  • Mechanism Insight: Ghosez's reagent converts the carboxylic acid to the acid chloride under neutral conditions, avoiding the harshness of SOCl₂ or (COCl)₂ which can degrade sensitive functionalities.

  • Stir at room temperature for 1-2 hours. Monitor conversion by quenching an aliquot with methanol and checking for the methyl ester via LCMS.

• Coupling:

  • Cool the mixture back to 0°C.

  • Add the amine (1.1 mmol) followed by Pyridine (3.0 mmol).

  • Note: For extremely non-nucleophilic amines, add a catalytic amount of DMAP (0.1 eq).

  • Stir at room temperature for 4–12 hours.

• Workup:

  • Dilute with DCM, wash with 1N HCl (to remove pyridine), saturated NaHCO₃, and brine.

  • Dry over Na₂SO₄ and concentrate.

Protocol B: Handling SF₅ Building Blocks in Cross-Coupling

Context: Attaching an SF₅-benzoic acid derivative via Suzuki-Miyaura coupling. Challenge: The SF₅ group is stable, but the electron-deficient ring can make the C-B bond (if using the boronic acid of the fluorinated block) prone to protodeboronation. Solution: Use the Fluorinated Aryl Bromide + Partner Boronic Acid (Inverse coupling) whenever possible.

Part 4: Case Studies in Drug Discovery

Pirtobrutinib (Jaypirca) – Selectivity via Fluorination

• Target: BTK (Bruton's Tyrosine Kinase)

• Building Block: 5-Fluoro-2-methoxybenzoic acid.

• Mechanism: Pirtobrutinib is a non-covalent (reversible) inhibitor. The specific substitution pattern of the benzoic acid core (derived from the building block) is critical for positioning the molecule within the ATP-binding pocket, allowing it to overcome resistance mutations (C481S) that render covalent inhibitors ineffective. The fluorine atom modulates the pKa of the amide and provides metabolic protection.[1]

Avacopan (Tavneos) – The Trifluoromethyl Scaffold[3]

• Target: C5a Receptor

• Building Block: 2-Fluoro-6-(trifluoromethyl)benzoic acid derivatives.

• Insight: Avacopan utilizes a highly substituted phenyl ring containing both fluorine and trifluoromethyl groups. This combination creates a lipophilic, electron-deficient core that drives high-affinity binding to the hydrophobic pocket of the C5a receptor while rendering the ring metabolically inert.

Diagram 2: Synthetic Workflow for Pirtobrutinib Core

A simplified visualization of the convergent synthesis utilizing the fluorinated benzoic acid block.

Caption: Synthetic utilization of 5-fluoro-2-methoxybenzoic acid in the early stages of Pirtobrutinib manufacture.

References

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Molecules. (2023).

• Fluorine in drug discovery: Role, design and case studies. Pharmacy & Pharmacology International Journal. (2023).

• Recent Advances in the Synthesis and Medicinal Chemistry of SF5 and SF4Cl Compounds. European Journal of Organic Chemistry. (2025).

• The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry. (2023).

• Tactical Applications of Fluorine in Drug Design and Development. Journal of Medicinal Chemistry. (2015).

Sources

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for reacting 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid with amines

Application Note: Selective Sulfonylation of Amines using 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic Acid

Abstract & Strategic Value

This guide details the protocol for reacting 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (referred to herein as Compound A ) with amines to form sulfonamides.

Compound A is a high-value trifunctional scaffold in drug discovery. Its utility lies in its three distinct reactive handles, allowing for orthogonal functionalization:

• Sulfonyl Chloride (C-3): Highly electrophilic; reacts with amines to form sulfonamides.

• Aryl Fluoride (C-2): Activated for Nucleophilic Aromatic Substitution (SNAr), serving as a "trap" for secondary diversification.

• Aryl Bromide (C-5): A stable handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).

The Challenge: The primary synthetic risk is the chemoselectivity between the sulfonyl chloride and the activated aryl fluoride. The fluorine atom at C-2 is "sandwiched" between two electron-withdrawing groups (COOH and SO₂Cl), making it highly susceptible to displacement by amines (SNAr), particularly at elevated temperatures. This protocol is designed to maximize sulfonamide formation while suppressing SNAr side reactions.

Chemical Analysis & Control Logic

Reactivity Profile

Functional Group	Reactivity Mode	Activation Energy	Critical Control
-SO₂Cl (Sulfonyl Chloride)	Nucleophilic Acyl Substitution	Low	Primary Target. Reacts rapidly at 0°C–RT.
-F (Aryl Fluoride)	SNAr (Addition-Elimination)	Medium	Side Reaction. Activated by ortho-SO₂Cl. Avoid heat (>40°C) and excess strong nucleophiles.
-COOH (Carboxylic Acid)	Deprotonation / Amide Coupling	High (for coupling)	Spontaneous amide formation is rare without coupling agents (EDC/HATU). Forms carboxylate salt in base, which protects the ring from SNAr.
-Br (Aryl Bromide)	Metal-Catalyzed Coupling	Very High	Inert under sulfonylation conditions.

The "Electronic Shielding" Strategy

To prevent the amine from attacking the fluorine (SNAr), we utilize the carboxylic acid. By using at least 2 equivalents of base, we deprotonate the carboxylic acid to form the carboxylate anion (-COO⁻) . This anion acts as an electron-donating group (via induction/resonance relative to the neutral acid), slightly deactivating the ring and making the C-2 position less electrophilic, thereby preserving the fluorine.

Decision Matrix: Protocol Selection

Use the following logic flow to select the appropriate method for your specific amine.

Figure 1: Decision tree for selecting the optimal synthetic pathway based on amine physicochemical properties.

Detailed Experimental Protocols

Method A: Anhydrous Organic Conditions (Standard)

Best for: Valuable, non-polar amines and maximizing yield.

Reagents:

• Substrate: 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (1.0 equiv)

• Amine: 1.0 – 1.1 equiv

• Base: DIPEA (Diisopropylethylamine) or Triethylamine (2.2 – 2.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or THF (0.1 M concentration)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

• Amine Solubilization: Add the Amine (1.0 equiv) and DIPEA (2.5 equiv) to the flask. Dissolve in anhydrous DCM .

• Cooling: Cool the reaction mixture to 0°C using an ice bath. Critical: Low temperature prevents SNAr.

• Addition: Dissolve Compound A (1.0 equiv) in a minimal amount of DCM/THF. Add this solution dropwise to the amine mixture over 15–20 minutes.

  • Note: If Compound A is insoluble in DCM, add it as a solid in small portions.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) naturally. Stir for 2–4 hours.

• Monitoring: Check via LC-MS. Look for the parent mass [M+H]⁺ or [M-H]⁻.

  • Success: Peak corresponds to Sulfonamide-Acid.

  • Failure: Peak corresponds to Fluorine displacement (Amine-Amine adduct).

• Workup:

  • Dilute with DCM.

  • Wash with 1N HCl (to remove excess base/amine and protonate the product carboxylic acid).

  • Wash with Brine.

  • Dry over Na₂SO₄, filter, and concentrate.

Method B: Schotten-Baumann Conditions (Green/Aqueous)

Best for: Amino acids, HCl salts of amines, and scale-up where organic solvent minimization is desired.

Reagents:

• Substrate: 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (1.0 equiv)

• Amine: 1.0 – 1.2 equiv[1]

• Base: Na₂CO₃ or K₂CO₃ (2.5 – 3.0 equiv)

• Solvent: Water : THF (1:1 mixture)

Step-by-Step Procedure:

• Base Solution: Dissolve Na₂CO₃ (3.0 equiv) and the Amine in Water.

• Cooling: Cool the aqueous amine solution to 0°C .

• Addition: Dissolve Compound A in THF. Add this solution dropwise to the vigorously stirred aqueous mixture.

  • Why? The base immediately neutralizes the carboxylic acid and the HCl generated, keeping the pH > 8.

• Reaction: Stir at 0°C for 1 hour, then RT for 2 hours.

• Workup:

  • The reaction mixture will likely be homogeneous (product is a water-soluble salt).

  • Acidification: Carefully acidify with 1N HCl to pH ~2–3. The product usually precipitates as a white/off-white solid.

  • Filtration: Filter the solid, wash with cold water, and dry under vacuum.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Product mass is +Amine -HF	SNAr occurred (Fluorine displaced).	Reaction temperature too high. Maintain 0°C strictly. Reduce amine equivalents.
Low Conversion	Hydrolysis of Sulfonyl Chloride.	(Method B) THF was too wet or addition was too slow. Switch to Method A (Anhydrous).
Impurity: Amide formation	Reaction at COOH.	Highly unlikely without coupling agents. Ensure no carbodiimides (EDC/DCC) are present.
Starting Material Insoluble	Poor solubility of zwitterion.	Use THF instead of DCM. Ensure Base is added before the substrate.

Mechanistic Visualization

The following diagram illustrates the competing pathways and the critical role of temperature and base in directing the reaction toward the desired sulfonamide.

Figure 2: Mechanistic pathway showing the divergence between the desired sulfonylation (Kinetic product) and the undesired SNAr displacement (Thermodynamic product).

References

• Standard Sulfonamide Synthesis: De Luca, L., & Giacomelli, G. (2008).[2] An Easy and Convenient Synthesis of Sulfonamides from Sulfonyl Chlorides and Amines. Journal of Organic Chemistry.

• SNAr Reactivity of Fluorobenzenes: Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions of Activated Aromatic Halides. Chemical Reviews.

• Schotten-Baumann Conditions: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (See Section on Sulfonyl Chlorides).

• Chemoselectivity in Polyfunctional Molecules: Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist's Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry.

Sources

• 1. Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

Application Note: Strategic Palladium-Catalyzed Cross-Coupling of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic Acid

Executive Summary & Strategic Analysis

5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (CAS: 4025-64-3) represents a "privileged scaffold" in medicinal chemistry, offering four distinct vectors for diversification:

• Aryl Bromide: Site for Pd-catalyzed cross-coupling (Suzuki, Buchwald, Sonogashira).

• Sulfonyl Chloride: Highly reactive electrophile for sulfonamide/sulfonate formation.

• Carboxylic Acid: Hydrogen bond donor/acceptor or esterification site.

• Aryl Fluoride: Activated site for Nucleophilic Aromatic Substitution (

  ).

The Core Challenge: The sulfonyl chloride moiety (

) is highly labile and sensitive to hydrolysis under the aqueous basic conditions typical of Suzuki-Miyaura coupling. Consequently, a direct coupling approach often leads to complex mixtures of sulfonic acids and anhydrides.

The Solution: This guide presents two validated workflows:

• Route A (Sequential Functionalization): The industry-standard approach involving chemoselective sulfonylation prior to Pd-coupling.

• Route B (Direct Anhydrous Coupling): A specialized protocol for retaining the

  group using anhydrous base systems.

Chemoselectivity & Reactivity Map

The following decision tree illustrates the logical flow for handling this polysubstituted arene.

Figure 1: Decision Matrix for functionalizing 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid.

Route A: Sequential Functionalization (Recommended)

This route is preferred for 95% of applications. By converting the unstable sulfonyl chloride to a stable sulfonamide first, standard aqueous Suzuki conditions can be employed for the subsequent coupling.

Step 1: Rapid Sulfonamide Derivatization

Objective: Cap the

and sites. Note: The carboxylic acid will consume 1 equivalent of base.

• Reagents: Primary/Secondary Amine (1.1 equiv), DIPEA (2.5 equiv).

• Solvent: DCM or THF (Anhydrous).

• Temperature: -10°C to 0°C.

Protocol:

• Dissolve 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (1.0 mmol) in anhydrous DCM (10 mL).

• Cool to -10°C (ice/salt bath).

• Add DIPEA (2.5 mmol) dropwise. Observation: Slight exotherm.

• Add the amine (1.1 mmol) dropwise.

• Stir for 30 mins at 0°C, then warm to RT for 1 hour.

• Workup: Acidify with 1M HCl to pH 2 (precipitates the sulfonamide-acid). Extract with EtOAc.

Step 2: Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Substrate: The Sulfonamide-Benzoic Acid derivative from Step 1.

Catalyst Selection:

• Standard:

  (Robust, good for aryl bromides).

• High Performance:

  (Excellent for sterically hindered ortho-substituted arenes) [1].

Reaction Table:

Component	Equivalents	Role
Substrate (Step 1 Product)	1.0	Electrophile
Aryl Boronic Acid	1.2 - 1.5	Nucleophile
Catalyst (XPhos Pd G2)	0.02 - 0.05	Catalyst
Base ( )	3.0	Activator (Aqueous 2M)
Solvent	[0.2 M]	1,4-Dioxane or THF

Detailed Protocol:

• Setup: Charge a reaction vial with the Substrate (1.0 equiv), Aryl Boronic Acid (1.5 equiv), and XPhos Pd G2 (2 mol%).

• Inertion: Seal the vial and purge with Nitrogen/Argon for 5 minutes.

• Solvent: Add degassed 1,4-Dioxane.

• Activation: Add degassed 2M aqueous

  (3.0 equiv).

• Reaction: Heat to 80°C for 2-4 hours.

  • Monitoring: LCMS should show consumption of Bromide.

• Workup: Cool to RT. Filter through Celite. Acidify aqueous layer if the product contains the free acid.

Route B: Direct Anhydrous Coupling (Advanced)

Use Case: When the final target requires the

handle for later derivatization (e.g., "Click" chemistry or late-stage diversification). Critical Constraint: Strictly anhydrous conditions are required to prevent hydrolysis of the sulfonyl chloride [2].

Mechanism: Stille coupling is often preferred here due to neutral conditions, but Suzuki is possible with anhydrous fluoride bases.

Protocol: Anhydrous Suzuki-Miyaura

• Catalyst:

  (5 mol%) or / .

• Base: CsF (Cesium Fluoride) - Anhydrous, finely ground (3.0 equiv).

• Nucleophile: Aryl Boronic Ester (Pinacol ester preferred over acid to minimize water content).

• Solvent: Anhydrous Dioxane or Toluene.

Workflow:

• Flame-dry all glassware.

• Combine Starting Material (1.0 equiv), Boronic Ester (1.2 equiv), CsF (3.0 equiv), and Catalyst in a glovebox or under positive Argon pressure.

• Inject anhydrous solvent.[1]

• Heat to 90°C for 12 hours.

• Purification: Flash chromatography on silica gel (rapid elution) to avoid hydrolysis on the column.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Hydrolysis of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">	Water present in solvent/base (Route B).	Switch to Route A (Derivatize first) or use molecular sieves and CsF.
Protodebromination	Reaction temp too high; Hydride source present.	Lower temp to 60°C; Switch solvent from Alcohol to Toluene/Dioxane.
Low Conversion	Steric hindrance from ortho-F and ortho-COOH.	Switch catalyst to XPhos Pd G2 or Sphos Pd G2 ; Increase catalyst loading to 5%.
Pd Black Formation	Catalyst decomposition.	Ensure thorough degassing of solvents; Add 10 mol% free ligand (e.g., XPhos).

References

• Bair, J. S., et al. "Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Arylsulfinates." Journal of the American Chemical Society, 2017. (Demonstrates XPhos utility in sulfur-containing arenes).

• Dubbaka, S. R., & Vogel, P. "Palladium-Catalyzed Stille Cross-Couplings of Sulfonyl Chlorides and Organostannanes."[2] Journal of the American Chemical Society, 2003.[2] (Foundational work on handling sulfonyl chlorides in Pd-catalysis).

• Malet-Sanz, L., et al. "Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid." Analytical Chemistry, 2013. (Details the reactivity and stability of the specific 3-chlorosulfonyl-benzoic acid scaffold).

• Li, G., et al. "Pd(II)-catalyzed meta-C–H functionalizations of benzoic acid derivatives."[3] Nature Communications, 2016. (Context on functionalizing benzoic acid derivatives).

Disclaimer: This protocol involves hazardous chemicals (sulfonyl chlorides are corrosive/lachrymators).[4] All experiments must be conducted in a fume hood with appropriate PPE.

Sources

• 1. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-catalyzed Stille cross-couplings of sulfonyl chlorides and organostannanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Researchers Develop New Methods for Meta-selective C–H Functionalizations of Benzoic acids----Fujian Institute of Research on the Structure of Matter Chinese Academy of Sciences [english.fjirsm.cas.cn]
• 4. 3-Bromo-5-chloro-2-fluorobenzoic acid | C7H3BrClFO2 | CID 51034462 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Mastering the Handling of Moisture-Sensitive Chlorosulfonyl Benzoic Acids

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on handling moisture-sensitive chlorosulfonyl benzoic acids. This guide is structured to address the common challenges and questions that arise during the experimental use of these highly reactive compounds. By understanding the "why" behind each procedural step, you can enhance the success, reproducibility, and safety of your work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the properties and handling of chlorosulfonyl benzoic acids.

Q1: What makes chlorosulfonyl benzoic acids so sensitive to moisture?

A1: The primary reason for their moisture sensitivity lies in the high reactivity of the sulfonyl chloride functional group (-SO₂Cl). This group is a potent electrophile. Water, although a weak nucleophile, readily attacks the electrophilic sulfur atom. This reaction, known as hydrolysis, cleaves the sulfur-chlorine bond to form the corresponding sulfonic acid (-SO₃H) and hydrochloric acid (HCl).[1][2] This not only consumes your starting material but the generation of HCl can also lead to unwanted side reactions or degradation of other functional groups in your molecule.

Q2: What are the immediate signs of decomposition if my chlorosulfonyl benzoic acid has been exposed to moisture?

A2: You may observe several indicators of decomposition. Visually, the compound may appear clumpy or sticky instead of a free-flowing powder. You might also notice a faint, acrid smell of HCl gas.[1] If you were to take a melting point, it would likely be broader and lower than the literature value for the pure substance. Analytically, an IR spectrum might show a broad O-H stretch characteristic of a carboxylic acid and sulfonic acid, and a diminished or absent S-Cl stretch.

Q3: Can I store a previously opened bottle of chlorosulfonyl benzoic acid for long-term use?

A3: While possible with extreme care, it is generally not recommended for long-term storage once the original seal is broken, especially in a humid environment.[3] If you must store it, it is crucial to do so in a desiccator with a reliable desiccant. The bottle cap should be tightly sealed, and for extra protection, the cap and neck of the bottle can be wrapped with Parafilm.[3] For critical applications requiring high purity, using a freshly opened bottle is always the best practice. Consider purchasing smaller quantities to avoid long-term storage issues.

Q4: Beyond water, what other common lab reagents are incompatible with chlorosulfonyl benzoic acids?

A4: Due to their high electrophilicity, chlorosulfonyl benzoic acids are incompatible with a range of nucleophiles. This includes alcohols (which will form sulfonate esters), primary and secondary amines (forming sulfonamides), strong bases, and strong reducing agents.[4][5][6] It is critical to review the full safety data sheet (SDS) and consider all reagents in your planned reaction scheme for potential incompatibilities.[4][5][6]

Section 2: Troubleshooting Guide for Experimental Workflows

This section provides solutions to common problems encountered during reactions involving chlorosulfonyl benzoic acids.

Issue 1: My reaction yield is significantly lower than expected, and I've isolated a water-soluble byproduct.

• Likely Cause: This is a classic sign of product hydrolysis, where your desired chlorosulfonyl benzoic acid has converted to the more water-soluble sulfonic acid during the aqueous workup.[2][7] This is especially problematic if the product is in contact with the aqueous phase for an extended period or at elevated temperatures.[2]

• Troubleshooting Steps:

  • Optimize the Quenching Process: The quenching of the reaction mixture is a critical step. Always pour the reaction mixture slowly onto a vigorously stirred slurry of crushed ice and water.[2][8] This helps to dissipate the heat of reaction and keep the temperature low (ideally 0-5°C), which significantly slows the rate of hydrolysis.[2][9]

  • Minimize Contact Time: Do not let the precipitated product sit in the acidic aqueous mixture for a prolonged time. Proceed with filtration as quickly as possible after quenching to separate your product from the aqueous environment.[2]

  • Consider an Anhydrous Workup: For extremely sensitive substrates, an anhydrous workup might be necessary. This involves carefully removing the excess chlorosulfonating agent (e.g., chlorosulfonic acid) under reduced pressure. This is a hazardous operation that should only be performed with appropriate safety precautions in a well-ventilated fume hood.[2]

Issue 2: My final product is contaminated with a high-melting, insoluble white solid.

• Likely Cause: This impurity is often the corresponding diaryl sulfone.[7][9] This side product forms when the initially generated sulfonyl chloride reacts with another molecule of the starting benzoic acid. This is more likely to occur at higher reaction temperatures.[9]

• Troubleshooting Steps:

  • Strict Temperature Control: Maintain the recommended temperature throughout the reaction. During the addition of reagents, it is often necessary to use an ice bath to keep the internal temperature from rising.[2][9]

  • Control Reagent Stoichiometry: Using a sufficient excess of the chlorosulfonating agent can help to ensure that the intermediate sulfonic acid is rapidly converted to the sulfonyl chloride, minimizing its opportunity to react with the starting material to form the sulfone.[2][7]

  • Purification: Diaryl sulfones are often less soluble than the desired product. Purification by recrystallization can be effective. Hot filtration of the recrystallization solution can remove the less soluble sulfone impurity.[2]

Issue 3: My reaction is sluggish or incomplete, even after extended reaction times.

• Likely Cause: Incomplete reaction can be due to several factors, including insufficient activation of the chlorosulfonating agent, poor quality of reagents, or inadequate reaction temperature.

• Troubleshooting Steps:

  • Verify Reagent Quality: Ensure that the chlorosulfonating agent has not decomposed due to improper storage. Use a fresh bottle if in doubt.

  • Optimize Reaction Temperature and Time: Some chlorosulfonation reactions require an initial low-temperature addition phase followed by gentle heating to drive the reaction to completion.[2][9] Monitor the reaction progress by a suitable analytical technique like TLC or HPLC to determine the optimal reaction time.[10]

  • Ensure Proper Mixing: In a heterogeneous reaction mixture, vigorous stirring is essential to ensure good contact between the reactants.

Section 3: Experimental Protocols and Visual Guides

Core Protocol: Handling Chlorosulfonyl Benzoic Acids Under an Inert Atmosphere

This protocol outlines the essential steps for setting up a reaction that is sensitive to atmospheric moisture.

Materials:

• Round-bottom flask

• Stir bar

• Rubber septa

• Nitrogen or Argon gas supply with a needle adapter

• Syringes and needles

• Glassware for reagent transfer

• Chlorosulfonyl benzoic acid

• Anhydrous solvent

Step-by-Step Procedure:

• Glassware Preparation: All glassware must be scrupulously dried to remove adsorbed water. This can be achieved by placing the glassware in an oven at >120°C overnight or by flame-drying under a stream of inert gas.[11][12]

• Assembly: While the glassware is still hot, assemble the reaction apparatus, including the stir bar, and cap the openings with rubber septa. Clamp the flask securely.[11]

• Inert Gas Purge: Insert a needle connected to a nitrogen or argon source through the septum. Insert a second, wider-gauge needle as an outlet. Allow the inert gas to flush through the flask for at least 5-10 minutes to displace all the air.[12][13] Remove the outlet needle first, then the inlet needle, to maintain a positive pressure of inert gas inside the flask. A balloon filled with the inert gas can be used as a simple indicator of positive pressure.[12]

• Reagent Addition (Solids): If adding the chlorosulfonyl benzoic acid as a solid, briefly remove the septum and add the solid quickly against a positive flow of inert gas. Reseal the flask immediately.

• Reagent Addition (Liquids): Add anhydrous solvents and liquid reagents via a dry syringe.[11] To do this, first, draw some inert gas from the headspace of the reaction flask into the syringe. Then, insert the needle into the anhydrous solvent bottle (which should also be under an inert atmosphere) and draw the desired volume of liquid. Finally, inject the liquid into the reaction flask through the septum.[12]

• Running the Reaction: Once all reagents are added, maintain a positive pressure of inert gas throughout the course of the reaction.

Visual Workflow: Troubleshooting Low Yield in Chlorosulfonation Reactions

Caption: A logical workflow to diagnose the cause of low product yield.

Data Summary Table: Key Reaction Parameters

Parameter	Recommended Condition	Rationale	Potential Issue if Deviated
Reaction Temperature	0-20°C during addition, then as specified[2]	To control the exothermic reaction and minimize side product formation.	Formation of diaryl sulfone and disulfonated byproducts.[7][9]
Quenching Temperature	0-5°C[2][9]	To minimize hydrolysis of the sulfonyl chloride product.	Low yield due to conversion to sulfonic acid.[2]
Atmosphere	Inert (Nitrogen or Argon)[5][6]	To prevent reaction with atmospheric moisture.	Decomposition of the starting material and product.
Stirring	Vigorous	To ensure homogeneity and efficient heat transfer.	Incomplete reaction, localized overheating.

Section 4: Safety First

Working with chlorosulfonyl benzoic acids and related reagents like chlorosulfonic acid demands strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (neoprene or nitrile), safety goggles, a face shield, and a lab coat.[4][14]

• Fume Hood: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of corrosive vapors.[4][14]

• Emergency Preparedness: Have an emergency eyewash station and safety shower readily accessible.[4] A suitable neutralizing agent, such as sodium bicarbonate, should be on hand for spills.

References

• C2726 - 2-Chloro-4-(methylsulfonyl)benzoic Acid - SAFETY DATA SHEET. (2025, May 22). Retrieved from [Link]

• Synthesis of sulfonyl chloride substrate precursors. (n.d.). Retrieved from [Link]

• American Chemical Society. (n.d.). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. Retrieved from [Link]

• Google Patents. (n.d.). US3203987A - 4-halo-3-sulfamoylbenzamides and methods of preparing the same.

• National Center for Biotechnology Information. (n.d.). 4-(Chlorosulfonyl)benzoic acid. PubChem. Retrieved from [Link]

• YouTube. (2022, February 1). Inert Atmosphere. Retrieved from [Link]

• Google Patents. (n.d.). CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.

• Chemistry LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering. Retrieved from [Link]

• ResearchGate. (2015, June 8). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box?. Retrieved from [Link]

• YouTube. (2017, January 17). Performing a Reaction Under an Inert Atmosphere. Retrieved from [Link]

• Reddit. (2023, December 3). How do I approach this problem?. r/OrganicChemistry. Retrieved from [Link]

• PMC. (n.d.). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, March 16). What is the mechanism of chlorosulfonation of benzene?. Retrieved from [Link]

• Reddit. (n.d.). Any optimal way to store chlorosulfonic acid from humidity?. r/chemistry. Retrieved from [Link]

• Reddit. (2020, December 30). So, I'm working on chlorosulfonation, I can't find a mechanism with benzene, so I tried to do it, but I feel there's something wrong... Can someone explain me properly the mechanism of chlorosulfonation?. r/OrganicChemistry. Retrieved from [Link]

• DR-NTU. (2022, September 22). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. US3203987A - 4-halo-3-sulfamoylbenzamides and methods of preparing the same - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. orgsyn.org [orgsyn.org]
• 11. m.youtube.com [m.youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. tcichemicals.com [tcichemicals.com]

Controlling regioselectivity in substitution reactions of fluorobenzoic acids

Ticket System: Advanced Synthesis & Process Chemistry Division Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Schizophrenic" Substrate

Welcome to the Fluorobenzoic Acid Support Center. You are likely here because your reaction yielded a "forest of peaks" in the NMR or the wrong regioisomer entirely.

Fluorobenzoic acids are deceptively simple substrates that present a "schizophrenic" electronic profile to incoming reagents. You are managing two competing directors:

• The Fluorine Atom: A strong

  -acceptor (inductive withdrawal) but a -donor (resonance). It activates the ring for Nucleophilic Aromatic Substitution ( ) but directs Ortho/Para in Electrophilic Aromatic Substitution (EAS).

• The Carboxyl Group: A strong electron-withdrawing group (EWG) that deactivates the ring in EAS (Meta-directing) but activates it for

  (Ortho/Para activating).

This guide addresses the three most common "tickets" we receive regarding regiocontrol in these systems.

Module 1: Nucleophilic Aromatic Substitution ( )

Ticket #SN-402: "I'm trying to displace the fluorine in 2,4-difluorobenzoic acid with an amine, but the reaction is sluggish or gives the wrong isomer."

The Root Cause

If you are reacting the free acid directly, your base (required for the reaction) is deprotonating the carboxylic acid first (

). The resulting carboxylate anion ( ) is electron-rich. Through field effects, it electrostatically repels the incoming nucleophile and reduces the electrophilicity of the ring, killing the reaction rate.

If you are reacting an ester or nitrile derivative, you face a regioselectivity battle:

• C4-Fluorine: Para to the EWG. Sterically accessible.

• C2-Fluorine: Ortho to the EWG. Inductively more activated (closer to the EWG) but sterically hindered.

Troubleshooting Protocol

Step 1: Substrate Modification

Do not use the free acid if possible. Convert to the methyl ester or nitrile . This prevents carboxylate formation and increases the electron-withdrawing power of the carbonyl group.

Step 2: Regiocontrol (Ortho vs. Para)

Desired Isomer	Reaction Condition Strategy	Mechanistic Rationale
Para-Substitution (C4)	Standard Conditions: Polar Aprotic Solvent (DMF/DMSO), , Heat.	The C4 position is less sterically hindered. In dipolar solvents, the "loose" ion pair favors attack at the most accessible site.
Ortho-Substitution (C2)	Non-Polar/Chelating Conditions: Non-polar solvent (Toluene), Non-polar base, H-Bonding Nucleophiles .	If using a primary amine, the nucleophile can H-bond with the ester carbonyl, directing attack to the ortho (C2) position. Alternatively, use Mg-mediated conditions (see below).

Senior Scientist Note: The "Magnesium Hack"

For high ortho-selectivity in 2,4-difluoro systems (esters/amides), use magnesium alkoxides or add

. The ion coordinates between the carbonyl oxygen and the ortho-fluorine/incoming nucleophile, stabilizing the transition state at the C2 position (chelation control).

Reference: Mechanism-Based Regiocontrol in SNAr: A Case Study of Ortho-Selective Etherification. (See Ref 1)

Module 2: Electrophilic Aromatic Substitution (EAS)

Ticket #ES-905: "Nitration of 3-fluorobenzoic acid gave me a mixture. I wanted the 2-nitro isomer, but I mostly got the 6-nitro isomer."

The Root Cause

You are fighting the "Cooperative vs. Steric" battle.

• -COOH (Meta Director): Directs to position 5 .

• -F (Ortho/Para Director): Directs to positions 2, 4, 6 .

The Conflict:

• Position 2: Ortho to F, Ortho to COOH. (Doubly activated electronically, but sterically forbidden ).

• Position 6: Para to F, Ortho to COOH. (Activated by F, hindered by COOH).

• Position 4: Ortho to F, Meta to COOH. (Activated by F).

Troubleshooting Protocol

The Rule of Thumb: In EAS of fluorobenzoic acids, the Fluorine (Activator) dominates the directing effect over the Carboxyl (Deactivator) , but Sterics dominate the specific position.

Regioselectivity Matrix for 3-Fluorobenzoic Acid Nitration

Position	Electronic Favorability	Steric Favorability	Outcome
C2	High (Ortho to F)	Very Low (Sandwiched)	< 2% Yield
C4	Moderate (Ortho to F)	High	~10-20% Yield
C6	High (Para to F)	Moderate	~80% Yield (Major)

Solution for C2-Substitution: You cannot access C2 via standard EAS (Nitration/Bromination). You must switch strategies to Directed Ortho Metalation (DoM) (see Module 3).

Solution for C5-Substitution (Meta to both): Impossible via direct EAS. You must nitrate benzoic acid first (getting 3-nitro), then fluorinate, or use a different starting material.

Module 3: Directed Ortho Metalation (DoM)

Ticket #DM-101: "I tried to lithiate 4-fluorobenzoic acid to functionalize the ortho position. The reaction turned black/tarry (Benzyne formation)."

The Root Cause

Fluorine is a powerful Directed Metalation Group (DMG) due to its high electronegativity (acidifying the ortho proton). However, it is also a good leaving group. If you use a nucleophilic base like n-Butyllithium (n-BuLi) , it may attack the Fluorine atom directly (Lithium-Halogen Exchange) or deprotonate to form an aryllithium that eliminates LiF to form a Benzyne intermediate. Benzyne is highly reactive and polymerizes (tar).

Troubleshooting Protocol

Step 1: Protect the Acid

Convert the acid to a secondary amide (e.g., diethylamide) or an oxazoline. The free acid consumes 1 equivalent of base (forming

), which is a weaker DMG than the amide.

Step 2: Base Selection (The "Golden Rule")

NEVER use n-BuLi alone for fluorobenzoic derivatives if you want clean lithiation.

• Use LDA (Lithium Diisopropylamide): Bulky, non-nucleophilic. It will deprotonate the ortho position but is too sterically hindered to attack the Fluorine or the Carbonyl.

• Use LiTMP (Lithium Tetramethylpiperidide): Even bulkier, for extremely sensitive substrates.

Step 3: Temperature Control

Maintain -78°C . Benzyne formation is temperature-dependent. At -78°C, the ortho-lithiated species is stable.[1] If you warm up to -20°C before quenching, LiF elimination occurs.

Visualizing the Pathway

Caption: Decision tree for lithiation of fluorobenzoic acid derivatives. Note the critical divergence between clean lithiation (Green) and benzyne decomposition (Red).

Summary of Regioselectivity Rules

Use this quick-reference table to plan your synthesis.

Reaction Type	Dominant Director	3-Fluoro Substrate Major Product	4-Fluoro Substrate Major Product
Nitration (EAS)	Fluorine (Para > Ortho)	6-Nitro (Para to F)	3-Nitro (Ortho to F)
(Nu = Amine)	EWG (Para > Ortho)	N/A (F is leaving group)	4-Amino (Ipso substitution)
Lithiation (DoM)	Cooperative Effect	2-Substituted (Between F/COOH)	3-Substituted (Ortho to F)

References

• Mechanism-Based Regiocontrol in SNAr: A Case Study of Ortho-Selective Etherification with Chloromagnesium Alkoxides. Source: PubMed / J. Am. Chem. Soc. URL:[Link]

• Directed ortho metalation (DoM). Source: Wikipedia / Snieckus Reviews URL:[Link][2]

• Electrophilic Aromatic Substitution: Regioselectivity. Source: Chemistry LibreTexts URL:[Link]

• Nonpolar Solvent a Key for Highly Regioselective SNAr Reaction. Source: Semantic Scholar / Org.[3] Process Res. Dev. URL:[Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]

Technical Support Center: Stability and Handling of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid

Welcome to the technical support center for 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals who utilize this highly reactive intermediate. As a substituted aromatic sulfonyl chloride, its efficacy in synthesis is intrinsically linked to its stability. This document provides in-depth answers to common questions and troubleshooting scenarios related to its handling and stability, particularly under the acidic conditions frequently employed in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern when working with 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid?

The principal stability issue is its high susceptibility to hydrolysis. The chlorosulfonyl (-SO₂Cl) group is a potent electrophile that readily reacts with nucleophiles, most commonly water.[1][2] This reaction, which can occur with ambient moisture or trace water in solvents, converts the sulfonyl chloride to the corresponding 5-Bromo-2-fluoro-3-(sulfo)benzoic acid, rendering it inactive for its intended downstream reactions like sulfonamide or sulfonate ester formation.[1][2]

Q2: What are the degradation products, and why are they problematic?

Upon contact with water, 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid hydrolyzes to form 5-Bromo-2-fluoro-3-(sulfo)benzoic acid and hydrogen chloride (HCl) gas.[1]

• Impact on Reaction: The formation of the sulfonic acid is often irreversible under typical reaction conditions and represents a direct loss of your active reagent, leading to reduced yields.

• Safety and Equipment Hazard: The generation of corrosive HCl gas can damage sensitive equipment and pose a safety risk if not handled in a properly ventilated area like a fume hood.[1][3]

Q3: How do acidic conditions specifically affect the stability of this compound?

The role of acid in the hydrolysis of aromatic sulfonyl chlorides is complex. While the compound is reactive towards water at neutral pH, studies on related aromatic sulfonyl chlorides in aqueous sulfuric acid show that the reaction kinetics are influenced by the acid concentration.[4] The reaction mechanism involves a nucleophilic attack of water on the sulfur atom.[5] It is critical to understand that in many synthetic protocols, "acidic conditions" are created by adding an acid to an organic solvent. If this solvent is not scrupulously anhydrous, the presence of both a protic source (the acid) and water can facilitate hydrolysis.

However, in some aqueous processes, the low solubility of aryl sulfonyl chlorides can cause them to precipitate, which paradoxically protects the bulk material from rapid hydrolysis.[6][7] For this specific molecule, its solubility in your chosen reaction medium will be a key determinant of its degradation rate.

Q4: What are the ideal storage and handling conditions to maintain the compound's integrity?

To minimize hydrolysis and ensure reagent longevity, strict adherence to anhydrous conditions is paramount.

• Storage: The compound should be stored in a cool, dry place, tightly sealed in a container with a PTFE-lined cap to prevent moisture ingress.[3] Storing under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[8]

• Handling: Always handle the solid in a fume hood, preferably within a glove box or glove bag under an inert atmosphere.[3] Use dry glassware and syringes. Avoid leaving the container open to the atmosphere for extended periods.

Q5: My bottle of 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid has a yellowish tint. Is it still viable?

Discoloration, often to a yellow or brown hue, can be an indicator of decomposition.[9] This may be caused by slow hydrolysis from repeated exposure to ambient moisture or by other degradation pathways accelerated by light or heat. While a slight color change might not critically impact all applications, for high-purity or sensitive reactions, it is strongly advised to use a fresh, colorless or white batch of the reagent.[9] If you must use the discolored material, consider purifying it or running a small-scale test reaction first.

Troubleshooting Guide

Scenario 1: My reaction yield is significantly lower than expected, and I suspect starting material degradation.

Plausible Cause: The most likely culprit is the premature hydrolysis of the sulfonyl chloride either before or during the reaction.

Troubleshooting Steps:

• Verify Solvent and Reagent Purity: Ensure all solvents were passed through a drying system (e.g., activated alumina or molecular sieves) and that other reagents are anhydrous.

• Confirm Integrity of Starting Material: Before starting your next reaction, analyze a small sample of the sulfonyl chloride. The most direct method is NMR spectroscopy.

  • Dissolve a few milligrams in a dry, aprotic deuterated solvent like CDCl₃ or DMSO-d₆.[10]

  • Acquire a ¹H NMR spectrum. The presence of the sulfonic acid degradation product will likely show different aromatic proton shifts compared to the pure sulfonyl chloride.

• In-Process Control (IPC): If feasible, take a sample from the reaction mixture shortly after adding the sulfonyl chloride and analyze it (e.g., by LC-MS or TLC) to see if the starting material is still present or if the hydrolyzed product has already formed.

Scenario 2: I observe an unexpected, highly polar side product in my reaction work-up.

Plausible Cause: This polar impurity is very likely the 5-Bromo-2-fluoro-3-(sulfo)benzoic acid byproduct from hydrolysis. Sulfonic acids are highly polar and can sometimes complicate extraction and purification.

Troubleshooting Steps:

• Characterize the Side Product: If possible, isolate the side product and characterize it by Mass Spectrometry or NMR to confirm its identity as the sulfonic acid.

• Optimize Work-up: A basic aqueous wash (e.g., with saturated sodium bicarbonate solution) during the work-up should deprotonate the sulfonic acid, making it highly water-soluble and easily separable from your desired product in the organic layer. Be cautious, as this will also neutralize the carboxylic acid.

• Prevent Formation: The ultimate solution is to prevent its formation by rigorously following the anhydrous handling protocols outlined in the FAQ and Experimental Protocols sections.

Chemical Pathways & Workflows

The primary degradation pathway of concern is the hydrolysis of the sulfonyl chloride functional group.

Caption: Hydrolysis of the target compound.

The following workflow provides a systematic approach to validating the stability of the sulfonyl chloride in your specific reaction conditions before committing to a large-scale experiment.

Caption: Experimental workflow for stability assessment.

Data Summary

When troubleshooting, analytical techniques are your most reliable tool. Use the data below to help distinguish between the active reagent and its primary degradation product.

Analyte	Analytical Technique	Expected Observation
5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (Starting Material)	¹H NMR (in CDCl₃/DMSO-d₆)	Distinct aromatic proton signals. The acidic proton of the carboxylic acid will be visible (may be broad).
IR Spectroscopy	Characteristic strong S=O stretches (~1370-1390 cm⁻¹ and ~1170-1190 cm⁻¹) and an S-Cl stretch (~560-600 cm⁻¹).[10]
5-Bromo-2-fluoro-3-(sulfo)benzoic acid (Hydrolysis Product)	¹H NMR (in DMSO-d₆)	Aromatic proton signals will likely be shifted compared to the starting material due to the change in the electronic nature of the sulfur substituent.
IR Spectroscopy	S=O stretches will still be present but may shift. The S-Cl peak will be absent. A very broad O-H stretch from the sulfonic acid group will appear (~2500-3300 cm⁻¹).
LC-MS	Will show a different retention time (typically shorter/more polar) and a mass corresponding to the replacement of -Cl with -OH.

Experimental Protocols

Protocol 1: Safe Handling and Dispensing

• Preparation: Place the sealed reagent bottle, a balance, spatulas, and weighing paper inside a glove box or glove bag that has been purged with nitrogen or argon. Ensure all glassware to be used is oven-dried and cooled under an inert atmosphere.

• Equilibration: Allow the reagent bottle to equilibrate to the ambient temperature inside the glove box before opening to prevent condensation of atmospheric moisture on the cold solid.

• Dispensing: Quickly weigh the desired amount of the solid onto weighing paper and transfer it directly into the reaction vessel containing anhydrous solvent under a positive pressure of inert gas.

• Sealing: Tightly reseal the reagent bottle immediately after dispensing. For added protection, wrap the cap junction with Parafilm before returning to storage.

Protocol 2: Quenching Excess Sulfonyl Chloride

CAUTION: Quenching is exothermic and releases HCl gas. Perform this procedure in a fume hood and wear appropriate Personal Protective Equipment (PPE).[3]

• Prepare Quench Solution: In a separate flask, prepare a stirred solution of a weak base, such as 10% aqueous sodium bicarbonate, cooled in an ice bath.

• Slow Addition: Slowly and carefully add the reaction mixture containing the unreacted sulfonyl chloride to the cold quench solution via an addition funnel or syringe. Control the rate of addition to manage the effervescence (CO₂ evolution) and exotherm.

• Stir: Allow the mixture to stir for 30-60 minutes after the addition is complete to ensure all residual sulfonyl chloride has been hydrolyzed and neutralized.

• Proceed with Work-up: The reaction is now safe for standard extractive work-up.

References

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. HoriazonChemical.
• Rogna, O. (1968). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 1294-1296.
• King, J. F., & Lam, J. Y. L. (1990). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society.
• King, J. F., & Lam, J. Y. L. (1991). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry.
• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. HoriazonChemical.
• Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Journal of Organic Chemistry of the USSR.
• S D FINE-CHEM LIMITED. (n.d.). Sulphuryl Chloride MSDS. Sdfine.
• BenchChem. (2025). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. BenchChem.
• Sciencemadness Wiki. (2023). Sulfuryl chloride. Sciencemadness.
• BenchChem. (2025). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. BenchChem.
• Sigma-Aldrich. (2024).
• Wikipedia. (n.d.). Sulfonyl halide. Wikipedia.
• PubChemLite. (n.d.). 5-bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (C7H3BrClFO4S). PubChemLite.
• Moody, C. J., & Rees, C. W. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 922-926.
• ResearchGate. (2025). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.

Sources

• 1. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 2. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 3. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 4. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 5. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Infrared Spectroscopy of Sulfonyl Chlorides and Carboxylic Acids

For the discerning researcher, scientist, and drug development professional, infrared (IR) spectroscopy is an indispensable tool for the elucidation of molecular structure. This guide provides an in-depth, comparative analysis of the characteristic IR spectral features of two pivotal functional groups: sulfonyl chlorides and carboxylic acids. By understanding their distinct vibrational signatures, researchers can confidently identify and differentiate these moieties, a critical step in synthesis, quality control, and functional analysis.

The Foundation: Understanding Molecular Vibrations

Infrared spectroscopy measures the interaction of infrared radiation with matter, specifically inducing vibrations of molecular bonds.[1][2] These vibrations, which include stretching and bending, occur at characteristic frequencies that are dependent on the bond strength, the masses of the bonded atoms, and the overall molecular structure.[3][4] A change in the dipole moment during a vibration is a prerequisite for a bond to be IR active, resulting in the absorption of IR radiation at a specific frequency, which is observed as a peak in the IR spectrum.[5]

The Sulfonyl Chloride Moiety: A Tale of Two Strong Stretches

The sulfonyl chloride group (-SO₂Cl) is characterized by the central sulfur atom double-bonded to two oxygen atoms and single-bonded to a chlorine atom. Its IR spectrum is dominated by the strong stretching vibrations of the S=O bonds.

Due to the geometry of the SO₂ group, these S=O stretching vibrations manifest as two distinct bands: an asymmetric stretch and a symmetric stretch . The asymmetric stretch typically appears at a higher wavenumber than the symmetric stretch. These bands are strong and sharp, making them excellent diagnostic peaks.[6][7]

Another key, albeit weaker, absorption is the S-Cl stretch . This vibration occurs at a lower frequency and can sometimes be found in the fingerprint region of the spectrum, which is often complex. However, its presence can provide confirmatory evidence for the sulfonyl chloride group. The exact position of the S-Cl stretch is sensitive to the electronic environment, with electron-withdrawing groups tending to increase the frequency.[8]

Vibrational Modes of a Sulfonyl Chloride

Caption: Key vibrational modes of the sulfonyl chloride group.

The Carboxylic Acid Group: The Signature of Hydrogen Bonding

The carboxylic acid group (-COOH) possesses a unique and highly characteristic IR spectral signature, largely dictated by the presence of strong intermolecular hydrogen bonding. In the condensed phase, carboxylic acids typically exist as hydrogen-bonded dimers.[9][10]

This extensive hydrogen bonding has a profound effect on the O-H stretching vibration , causing the corresponding absorption to be an exceptionally broad and intense band that dominates the region from approximately 3300 to 2500 cm⁻¹.[9][11] This broadness is a hallmark of the carboxylic acid functional group.[12]

The C=O stretching vibration of a carboxylic acid gives rise to a strong, sharp peak. The position of this peak is influenced by hydrogen bonding and conjugation. For saturated aliphatic carboxylic acids, it typically appears in the 1725–1700 cm⁻¹ region.[10]

Additionally, the IR spectrum of a carboxylic acid will display a C-O stretching vibration , which is usually found in the 1320–1210 cm⁻¹ range.[9]

Vibrational Modes of a Carboxylic Acid

Caption: Key vibrational modes of the carboxylic acid group.

Comparative Analysis: Distinguishing Sulfonyl Chlorides and Carboxylic Acids

The distinct vibrational characteristics of sulfonyl chlorides and carboxylic acids allow for their unambiguous differentiation via IR spectroscopy. The following table summarizes their key distinguishing peaks.

Functional Group	Key Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity	Peak Shape
Sulfonyl Chloride	Asymmetric S=O Stretch	1370–1410[6]	Strong	Sharp
Symmetric S=O Stretch	1166–1204[6]	Strong	Sharp
S-Cl Stretch	~375[8]	Medium to Weak	Sharp
Carboxylic Acid	O-H Stretch	2500–3300[9][11]	Strong	Very Broad
C=O Stretch	1690–1760[9]	Strong	Sharp
C-O Stretch	1210–1320[9]	Medium	Sharp

The most telling difference is the presence of the extremely broad O-H stretching band in carboxylic acids, which is completely absent in sulfonyl chlorides. Conversely, the pair of strong, sharp S=O stretching bands are the defining feature of a sulfonyl chloride.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To ensure the generation of reliable and reproducible IR spectra, a systematic approach to sample preparation and data acquisition is paramount. The following protocol outlines the steps for analyzing a solid sample using the Attenuated Total Reflectance (ATR) technique, a common and convenient method.[4]

Workflow for ATR-FTIR Analysis

Caption: A streamlined workflow for ATR-FTIR analysis.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics. The instrument and ATR accessory should be clean and free of any residual sample.

• Background Spectrum: Before analyzing the sample, a background spectrum must be collected. This is done with the clean, empty ATR crystal. This step is crucial as it accounts for the absorbance of atmospheric water and carbon dioxide, as well as any intrinsic absorbance of the ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the center of the ATR crystal. For a robust signal, ensure good contact between the sample and the crystal.

• Apply Pressure: Use the pressure anvil to apply firm, even pressure to the sample. This ensures intimate contact with the crystal surface, which is essential for a high-quality spectrum.

• Sample Spectrum Acquisition: Collect the IR spectrum of the sample. The instrument will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Analyze the resulting spectrum, paying close attention to the characteristic absorption bands outlined in this guide. Use the instrument's software to label the wavenumbers of significant peaks.

• Cleaning: After analysis, thoroughly clean the ATR crystal and pressure anvil with an appropriate solvent (e.g., isopropanol or acetone) to prevent cross-contamination of subsequent samples.

Case Studies: Experimental Data

To illustrate the principles discussed, let us examine the IR spectra of two representative compounds: p-toluenesulfonyl chloride and benzoic acid.

p-Toluenesulfonyl Chloride: The spectrum of p-toluenesulfonyl chloride would prominently display the strong, sharp asymmetric and symmetric S=O stretching bands around 1375 cm⁻¹ and 1175 cm⁻¹, respectively. The S-Cl stretch would be expected in the lower frequency region.

Benzoic Acid: The IR spectrum of benzoic acid is dominated by a very broad O-H stretch from approximately 3300 to 2500 cm⁻¹.[3] A strong, sharp C=O stretching peak is also observed around 1700 cm⁻¹.[3][11] The aromatic C-H and C=C stretching vibrations will also be present.

By comparing these experimental spectra, the stark differences between the two functional groups become immediately apparent, reinforcing the diagnostic power of IR spectroscopy.

Conclusion

The sulfonyl chloride and carboxylic acid functional groups exhibit highly characteristic and readily distinguishable infrared spectra. The presence of two strong, sharp S=O stretching bands unequivocally identifies a sulfonyl chloride. In contrast, the hallmark of a carboxylic acid is the exceptionally broad O-H stretching absorption resulting from strong hydrogen bonding. A thorough understanding of these key vibrational signatures, coupled with a robust experimental technique, empowers researchers to confidently elucidate the molecular structures of their compounds, thereby accelerating discovery and development in the chemical and pharmaceutical sciences.

References

• Vibrational Spectroscopy: Theory and Applic
• Innovatech Labs. (2018, July 16). FTIR Analysis Beginner's Guide: Interpreting Results.
• Benzoic Acid Ir Spectrum. (n.d.). Free PDF Library.
• Canadian Science Publishing. (n.d.). THE SULFUR–CHLORINE STRETCHING BAND IN SULFONYL CHLORIDES.
• Sathyanarayana, D. N.
• doc brown's advanced organic chemistry revision notes. (n.d.). infrared spectrum of benzoic acid.
• Wilson, E. B., Decius, J. C., & Cross, P. C.
• Innovatech Labs. (2018, July 16). How to Interpret FTIR Spectra.
• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In R.A. Meyers (Ed.), Encyclopedia of Analytical Chemistry (pp. 10815–10837). John Wiley & Sons Ltd.
• Slideshare. (n.d.). Infrared Spectroscopy: Analyse the functional groups of benzoic acid.
• Smith, B. C. (2016, January 1).
• Organic Chemistry Tutor. (2023, October 20). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy [Video]. YouTube.
• Quora. (2016, March 28). What is the IR spectrum of benzoic acid? How is it determined?.
• ResearchGate. (n.d.).
• CORE. (n.d.).
• IOSR Journal. (n.d.). Validation of Analytical Methods for Determination of Methamphetamine Using Fourier Transform Infrared (FTIR) Spectroscopy.
• IOSR Journal. (2021). DEVELOPMENT AND VALIDATION OF FTIR SPECTROPHOTOMETRY TO IDENTIFY AND DETERMINE CHLORAMPHENICOL IN MARKETED CAPSULES.
• Fadini, A., & Schnepel, F. M.
• University of California, Los Angeles. (n.d.). IR: carboxylic acids.
• Method validation of quantitative FTIR as a rapid and green analytical technique for dyes. (2023, March 27).
• PMC. (2023, June 12). Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release.
• European Pharmaceutical Review. (2022, October 4).
• Chemistry LibreTexts. (2020, May 30). 21.3: Spectroscopy of Carboxylic Acids.
• ACD/Labs. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound.
• Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• Canadian Science Publishing. (n.d.).
• Northern Illinois University. (n.d.).
• PerkinElmer. (2021, May 21). Webinar: Advanced FTIR Sampling Techniques [Video]. YouTube.
• PubMed. (n.d.).
• Khan Academy. (n.d.). Signal characteristics - shape (video).
• PMC. (2021, December 24). Development and Validation of a Simple Method to Quantify Contents of Phospholipids in Krill Oil by Fourier-Transform Infrared Spectroscopy.
• AZoM. (2023, October 15).
• NIST. (n.d.). Benzenesulfonyl chloride, 4-methyl-.
• Semantic Scholar. (n.d.). Far infrared studies of hydrogen bonding in carboxylic acids—I formic and acetic acids.
• Chemistry LibreTexts. (2023, January 29). Infrared Spectroscopy.
• YouTube. (2023, March 4).
• ResearchGate. (n.d.). FT-IR spectrum of P-Iodobenzene sulfonyl chloride.
• ResearchGate. (n.d.). Sulfoxide stretching mode as a structural reporter via dual-frequency two-dimensional infrared spectroscopy.
• MDPI. (n.d.). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin.
• ResearchGate. (n.d.). Reaction scheme. (i) p -toluenesulfonyl chloride, TEA, MDC, r. t., 4 hr.
• Chemistry LibreTexts. (2022, September 24). 21.
• ACS Publications. (2023, September 29). A-Band Absorption Spectrum of the ClSO Radical: Electronic Structure of the Sulfinyl Group.
• SIELC Technologies. (n.d.). Separation of p-Toluenesulfonyl chloride on Newcrom R1 HPLC column.
• Chemistry LibreTexts. (2023, November 6). 12.8: Infrared Spectra of Some Common Functional Groups.
• Oregon State University. (n.d.).
• PubMed. (2015, January 5).
• The fe
• MDPI. (2024, February 28).
• Table of Characteristic IR Absorptions. (n.d.).

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Benzenesulfonyl chloride, 4-methyl- [webbook.nist.gov]
• 3. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. acdlabs.com [acdlabs.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. ed4-pp.staging.derilinx.com [ed4-pp.staging.derilinx.com]
• 12. spectrabase.com [spectrabase.com]

Comparative Guide: Melting Point Determination & Structural Analysis of Fluorobenzoic Acid Derivatives

Executive Summary & Scientific Context

Fluorobenzoic acid derivatives are critical bioisosteres in drug development, often used to modulate metabolic stability and lipophilicity (LogP). Accurate melting point (MP) determination is not merely a purity check; it is a window into the solid-state thermodynamics of these molecules.

For the medicinal chemist, the melting point reveals the strength of the crystal lattice, which directly correlates with aqueous solubility and dissolution rates. This guide compares the thermodynamic profiles of mono- and di-substituted fluorobenzoic acids and provides a validated protocol for their characterization using Capillary and Differential Scanning Calorimetry (DSC) methods.

Reference Data: Fluorobenzoic Acid Derivatives

The following values represent the "Gold Standard" ranges derived from high-purity reference standards (≥98% HPLC). Note the significant deviation of the para-isomer, a direct consequence of molecular symmetry.

Compound Name	Structure	CAS Number	Melting Point (°C)	Lattice Driver
2-Fluorobenzoic acid	Ortho	445-29-4	122 – 125	Intramolecular H-bond / Steric Twist
3-Fluorobenzoic acid	Meta	455-38-9	122 – 124	Asymmetric Packing
4-Fluorobenzoic acid	Para	456-22-4	182 – 185	High Symmetry / Intermolecular Stacking
2,4-Difluorobenzoic acid	Di-sub	1583-58-0	185 – 188	Reinforced Packing
2,6-Difluorobenzoic acid	Di-sub	385-00-2	157 – 161	Steric Hindrance (Carboxyl Twist)

Structural Analysis & Causality

• The Para-Effect (4-FBA): The 4-fluorobenzoic acid exhibits a melting point ~60°C higher than its isomers. This is due to the high symmetry of the molecule, allowing for efficient "herringbone" or planar stacking in the crystal lattice, maximizing intermolecular

  interactions and hydrogen bonding dimers.

• The Ortho-Effect (2-FBA): Despite the potential for intramolecular hydrogen bonding (F···H-O), the steric bulk of the fluorine atom at the ortho position forces the carboxylic acid group to twist out of the plane of the benzene ring. This disruption prevents tight crystal packing, lowering the lattice energy and melting point.

• The 2,6-Difluoro Anomaly: While one might expect di-substitution to increase MP, the 2,6-isomer melts lower than the 2,4-isomer. The two flanking fluorine atoms create significant steric strain, forcing a severe non-planar conformation that destabilizes the crystal lattice compared to the flatter 2,4-isomer.

Methodology Comparison: Capillary vs. DSC

Choosing the right method depends on the stage of development and the required data fidelity.

Method Selection Workflow

Caption: Decision tree for selecting between Capillary (visual/routine) and DSC (quantitative/thermodynamic) methods.

Experimental Protocols

Protocol A: Capillary Melting Point (Routine)

Scope: Quick identification and purity estimation. Equipment: Digital Melting Point Apparatus (e.g., Stuart SMP30 or Mettler Toledo MP50).

• Sample Prep: Dry the sample in a desiccator for >4 hours. Grind to a fine, uniform powder using an agate mortar to ensure uniform heat transfer.

• Loading: Fill a capillary tube to a height of 2–3 mm. Compact the sample by tapping the tube vertically on a hard surface (packing density affects heat transfer).

• Ramp 1 (Fast): Heat at 10°C/min to find the approximate melting point.

• Ramp 2 (Precise): Cool the apparatus to 20°C below the approximate MP.

• Measurement: Ramp at 1.0°C/min .

  • Record T1 (Onset): First visible liquid droplet.

  • Record T2 (Clear Point): Complete disappearance of solid.

• Validity: The range (T2 - T1) should be <2°C for pure compounds (>98%).

Protocol B: Differential Scanning Calorimetry (DSC)

Scope: Precise thermodynamic onset, purity calculation, and polymorph screening. Equipment: TA Instruments DSC2500 or PerkinElmer DSC 8000.

• Calibration: Verify Indium (T_onset = 156.6°C) and Zinc standards weekly.

• Sample Prep: Weigh 2–5 mg of sample into a Tzero aluminum pan. Hermetically seal with a lid (pinhole if volatile, but fluorobenzoic acids are generally stable).

• Purge Gas: Nitrogen at 50 mL/min.

• Thermal Cycle:

  • Equilibrate at 25°C.

  • Ramp 10.0°C/min to 200°C (past expected MP).

  • (Optional) Cool to 25°C and re-heat to check for reversibility or decomposition.

• Analysis:

  • Integrate the endothermic peak.

  • Report Extrapolated Onset Temperature (

    ) , not the peak maximum.

  • Calculate Enthalpy of Fusion (

    ) in J/g.

Structural Logic & Thermal Behavior

The following diagram illustrates the causal link between molecular structure and the observed thermal data.

Caption: Causal pathway showing how symmetry influences crystal packing and final melting point.

References

• National Center for Biotechnology Information (PubChem). (2023). 2-Fluorobenzoic acid (CID 9935).[1][2] Retrieved from [Link]

• NIST Chemistry WebBook. (2023). Benzoic acid, 3-fluoro- Phase change data. Retrieved from [Link]

Sources

• 1. 2-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 2. 2-Fluorobenzoic acid | C7H5FO2 | CID 9935 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid

Executive Summary & Immediate Action Card

Compound Identity: 5-Bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid Molecular Formula: C₇H₃BrClFO₄S Functional Group Hazards: Sulfonyl Chloride (-SO₂Cl), Carboxylic Acid (-COOH), Aryl Halide.[1]

CRITICAL SAFETY ALERT: This compound is a functionalized sulfonyl chloride . In the absence of compound-specific toxicological data, you must treat it as Corrosive (Skin Corr.[2][3] 1B) , a Lachrymator , and Water-Reactive . Upon contact with moisture (air/tissue), it hydrolyzes to release hydrochloric acid (HCl) and the corresponding sulfonic acid, causing severe chemical burns and respiratory damage.

Immediate PPE Requirements (Minimum)

Protection Zone	Requirement	Specification
Eyes/Face	MANDATORY	Chemical Splash Goggles + 8-inch Face Shield (if >500 mg).
Hands	Double Gloving	Inner: Nitrile (4 mil). Outer: Nitrile (8 mil) or Laminate (Silver Shield) for prolonged use.
Respiratory	Engineering Control	Handle ONLY inside a certified Chemical Fume Hood.
Body	Full Coverage	Chemical-resistant Lab Coat (buttoned), long pants, closed-toe impervious shoes.

Hazard Analysis & Mechanism of Action

To understand the safety protocols, we must analyze the reactivity of the molecule's functional groups. This "Read-Across" method is the standard for handling novel intermediates where specific CAS data may be sparse.

Hydrolysis & Acid Generation

The primary danger lies in the chlorosulfonyl group (-SO₂Cl) .

• Mechanism: The sulfur atom is highly electrophilic. Upon contact with nucleophiles (water in mucous membranes, eyes, or lungs), it undergoes rapid hydrolysis.

• Reaction Equation:

• Result: This reaction is exothermic and releases hydrogen chloride gas, which forms hydrochloric acid on wet tissue. The remaining sulfonic acid (R-SO₃H) is a non-volatile strong acid that continues to damage tissue.

Incompatibilities

• Water/Moisture: Violent reaction, HCl release.

• Bases (Amines, Hydroxides): Rapid, potentially runaway exotherm.

• Alcohols: Reacts to form sulfonate esters and HCl.

• DMSO: Potential for explosive decomposition with sulfonyl chlorides at elevated temperatures [1].

PPE Selection Logic & Decision Matrix

The following decision logic ensures you select the correct PPE based on the scale of operation and the physical state of the reagent (Solid vs. Solution).

Figure 1: PPE Decision Matrix based on operational scale. Note that "Level 1" assumes all work is strictly within a fume hood.

Glove Material Breakthrough Data (Estimated)

Based on general sulfonyl chloride compatibility.

Glove Material	Thickness (mil)	Breakthrough Time (min)	Recommendation
Nitrile (Disposable)	4-5	< 15 (degrades via acid)	Splash Only (Change immediately).
Nitrile (Extended)	8-12	> 120	Recommended for general handling.
Laminate (Silver Shield)	2.7	> 480	Best for spill cleanup or immersion.
Latex	Var.	NOT RECOMMENDED	Poor resistance to acidic byproducts.

Operational Protocols

Weighing & Transfer

• Pre-Check: Verify the balance is stable. Place a secondary containment tray inside the balance enclosure if possible.

• Atmosphere: Sulfonyl chlorides hydrolyze in humid air. Minimize exposure time.

• Technique:

  • Tare a dry, screw-cap vial.

  • Transfer solid using a clean spatula. Do not use metal spatulas if the solid is wet/discolored (indicates hydrolysis/acidity); use porcelain or PTFE-coated instead.

  • Cap immediately.

  • Wipe the exterior of the vial with a dry tissue before removing from the hood.

Reaction Setup

• Glassware: Oven-dried glassware is mandatory to prevent hydrolysis.

• Venting: Reactions involving this compound will generate HCl gas if a nucleophile is present or if quenched. Connect the reaction vessel to a scrubber system (e.g., funnel inverted over dilute NaOH) or vent into the back of the fume hood.

• Solvents: Use anhydrous solvents (DCM, THF, Toluene) to maintain stoichiometry and safety.

Waste Disposal & Quenching Protocol

NEVER dispose of unquenched sulfonyl chlorides directly into solvent waste drums. They can react with moisture or other waste components (alcohols/amines), causing drum pressurization and explosion.

Quenching Workflow

The goal is to convert the reactive -SO₂Cl group into a stable sulfonate salt (-SO₃Na) before disposal.

Figure 2: Step-by-step quenching workflow for sulfonyl chloride waste.

Detailed Quenching Steps:

• Dilution: Dissolve the residue in a non-reactive solvent (Dichloromethane or Toluene). Do not use alcohols yet.

• Cooling: Place the flask in an ice-water bath.

• Hydrolysis: Slowly add 10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO₃).

  • Note: NaHCO₃ will generate CO₂ gas (foaming). Ensure adequate headspace.[4][5][6]

  • Note: NaOH is faster but generates more heat.

• Verification: Stir for 30-60 minutes. Test pH to ensure it remains basic (pH > 8), confirming the acid generated is neutralized.

• Disposal: Separate layers. The aqueous layer contains the hydrolyzed sulfonate salt and can be neutralized and sewered (per local regulations). The organic layer goes to halogenated solvent waste.

Emergency Response

Scenario	Immediate Action
Skin Contact	1. Brush off dry powder immediately (do not add water yet if solid). 2. Flush with water for 15 mins. 3. Remove contaminated clothing while flushing.[6][7][8]
Eye Contact	1. Flush immediately at eyewash station for 15 mins. Hold eyelids open. 2. Seek medical attention immediately (Corrosive injury).[5]
Inhalation	1. Move to fresh air. 2. Oxygen if breathing is difficult (trained personnel only).
Spill (Solid)	Cover with dry lime or soda ash. Scoop into a dry container. Do not generate dust.[3][4][5][6][9][8][10]
Spill (Liquid)	Absorb with vermiculite or dry sand. Do not use combustible materials (paper towels, sawdust) as the acid may char/ignite them.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).

• Sigma-Aldrich. (n.d.). Safety Data Sheet: 4-Toluenesulfonyl chloride (Generic Sulfonyl Chloride Reference).

• University of California, Santa Cruz. (2018). Standard Operating Procedure: Acid Chlorides and Sulfonyl Chlorides.

• PubChem. (2023). Compound Summary: Sulfonyl Chlorides. National Library of Medicine.

Sources

• 1. PubChemLite - 5-bromo-3-(chlorosulfonyl)-2-fluorobenzoic acid (C7H3BrClFO4S) [pubchemlite.lcsb.uni.lu]
• 2. 3-Bromo-5-chloro-2-fluorobenzoic acid | C7H3BrClFO2 | CID 51034462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. tcichemicals.com [tcichemicals.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]
• 10. lobachemie.com [lobachemie.com]